Cas no 2137832-99-4 (Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-
• CAS No: 2137832-99-4
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5287793
• PubChem ID: 165953217
• Update Time: 2025-09-26

Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-
• EN300-680752
• 2137832-99-4
• 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylethane-1-sulfonamide

• Inchi： 1S/C10H19NO2S/c1-7(14(12,13)11-2)10-6-8-3-4-9(10)5-8/h7-11H,3-6H2,1-2H3
• InChI Key： IBNAAGVZXOSSLQ-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2C(C)S(NC)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±25.0 °C(Predicted)
• pka: 11.72±0.40(Predicted)

Additional information on Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-

Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-

The compound Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl-, with the CAS number 2137832-99-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of a methanesulfonamide group, which contributes to its distinctive chemical properties and potential applications.

The bicyclo[2.2.1]heptane framework is a type of norbornane structure, which is known for its stability and rigidity. This structural feature makes the compound highly suitable for use in drug design, where molecular rigidity can enhance binding affinity to target proteins. The methanesulfonamide group attached to the bicyclic system further enhances the compound's functionality by introducing a polar group that can participate in hydrogen bonding, a critical interaction in biological systems.

Recent studies have highlighted the potential of Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl- as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of norbornene derivatives with appropriate sulfonating agents. The dimethylation at the nitrogen and alpha positions is achieved through alkylation reactions, ensuring high specificity and purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, preliminary studies suggest that Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl- has low toxicity to aquatic organisms, making it a safer option for use in pharmaceutical formulations compared to some other sulfonamides.

In conclusion, Bicyclo[2.2.1]heptane-2-methanesulfonamide, N,α-dimethyl- represents a promising compound with diverse applications in drug discovery and materials science. Its unique structure and functional groups provide a foundation for further research into its biological activity and potential therapeutic uses.